Cas no 94022-98-7 (Benzene,1-(2-iodoethyl)-2-(trifluoromethyl)-)

Benzene,1-(2-iodoethyl)-2-(trifluoromethyl)- structure
94022-98-7 structure
Product Name:Benzene,1-(2-iodoethyl)-2-(trifluoromethyl)-
CAS No:94022-98-7
MF:C9H8F3I
MW:300.059505462646
CID:810545
PubChem ID:3023323
Update Time:2025-04-19

Benzene,1-(2-iodoethyl)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(2-iodoethyl)-2-(trifluoromethyl)-
    • .alpha.,alpha,alpha-trifluoro-2-(2-iodoethyl)toluene
    • 1-(2-iodoethyl)-2-(trifluoromethyl)benzene
    • NS00065333
    • DTXSID20240289
    • EINECS 301-593-1
    • 94022-98-7
    • SCHEMBL7330366
    • HIPIOCUVIHLDIP-UHFFFAOYSA-N
    • alpha,alpha,alpha-Trifluoro-2-(2-iodoethyl)toluene
    • Inchi: 1S/C9H8F3I/c10-9(11,12)8-4-2-1-3-7(8)5-6-13/h1-4H,5-6H2
    • InChI Key: HIPIOCUVIHLDIP-UHFFFAOYSA-N
    • SMILES: ICCC1C=CC=CC=1C(F)(F)F

Computed Properties

  • Exact Mass: 299.962278
  • Monoisotopic Mass: 299.962278
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 4.4

Experimental Properties

  • Density: 1.718
  • Boiling Point: 235.3°Cat760mmHg
  • Flash Point: 96.4°C
  • Refractive Index: 1.527
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